Cas no 1930-96-7 (1-chloro-4-isocyano-5-methoxy-2-methylbenzene)

• Product Name: 1-chloro-4-isocyano-5-methoxy-2-methylbenzene
• CAS No: 1930-96-7
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD04117611
• CID: 118221
• PubChem ID: 2757640
• Update Time: 2025-10-29

1-chloro-4-isocyano-5-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-isocyano-5-methoxy-2-methyl-
• 4-CHLORO-2-METHOXY-5-METHYLPHENYL ISOCYANIDE
• m-Tolyl isocyanide, 4-chloro-6-methoxy- (7CI, 8CI)
• AC1MBWC0
• AG-A-73494
• CTK6J7857
• 1-chloro-4-isocyano-5-methoxy-2-methylbenzene
• AKOS006294664
• 4-chloro-2-methoxy-5-methylphenylisocyanide
• DTXSID20373985
• EN300-3470681
• 1930-96-7

• MDL： MFCD04117611
• Inchi： 1S/C9H8ClNO/c1-6-4-8(11-2)9(12-3)5-7(6)10/h4-5H,1,3H3
• InChI Key： WDJQBHAUJYOSRO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)[N+]#[C-])OC

Computed Properties

• Exact Mass: 181.02954
• Monoisotopic Mass: 181.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 13.6Ų

Experimental Properties

• PSA: 13.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 1-chloro-4-isocyano-5-methoxy-2-methylbenzene

1-Chloro-4-isocyano-5-methoxy-2-methylbenzene (CAS No. 1930-96-7): A Versatile Chemical Intermediate

1-Chloro-4-isocyano-5-methoxy-2-methylbenzene (CAS No. 1930-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloro-isocyano-methoxy-methylbenzene derivative serves as a crucial building block in the synthesis of various bioactive molecules, making it an essential component in modern chemical innovation.

The molecular structure of 1-chloro-4-isocyano-5-methoxy-2-methylbenzene features three distinct functional groups: a reactive isocyano group, an electron-donating methoxy group, and a chloro substituent. This unique combination enables the compound to participate in diverse chemical reactions, particularly in the formation of heterocyclic compounds that are valuable in drug discovery programs.

Recent studies highlight the growing importance of isocyano benzene derivatives in medicinal chemistry. Researchers are particularly interested in how the methoxy-methyl substitution pattern influences biological activity when incorporated into larger molecular frameworks. The chloro-isocyano benzene moiety has shown promise in the development of novel antimicrobial agents, addressing the global challenge of antibiotic resistance.

From an industrial perspective, 1-chloro-4-isocyano-5-methoxy-2-methylbenzene serves as a key intermediate in the production of specialty chemicals. Its applications extend to materials science, where it contributes to the synthesis of advanced polymers with tailored properties. The compound's methoxy and chloro substituents provide excellent handles for further functionalization, making it a versatile starting material for custom synthesis.

The synthesis and handling of 1-chloro-4-isocyano-5-methoxy-2-methylbenzene require specialized knowledge in organic chemistry. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the chemical industry's commitment to green chemistry principles. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control of this methoxy-methyl substituted benzene derivative.

Market trends indicate growing demand for functionalized benzene derivatives like 1930-96-7, particularly in the pharmaceutical sector. The compound's ability to serve as a precursor for various drug candidates has positioned it as a valuable asset in medicinal chemistry research. Suppliers are increasingly offering custom synthesis services for this chloro-methoxy-isocyano compound to meet diverse research needs.

Safety considerations for 1-chloro-4-isocyano-5-methoxy-2-methylbenzene follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this isocyano-containing chemical. Storage typically involves protection from moisture and extreme temperatures to maintain stability.

The future outlook for CAS 1930-96-7 appears promising, with ongoing research exploring new applications in catalysis and materials science. The compound's unique combination of substituents makes it particularly interesting for developing novel catalysts in asymmetric synthesis. As sustainable chemistry gains importance, researchers are investigating greener synthetic routes to this methoxy-chloro benzene derivative.

For researchers seeking alternatives or similar compounds, structural analogs of 1-chloro-4-isocyano-5-methoxy-2-methylbenzene include various substituted isocyano benzenes with different functional group patterns. These derivatives offer modified reactivity profiles that may be better suited for specific applications in organic synthesis or materials development.

Quality specifications for 1930-96-7 typically include purity assessments by chromatographic methods, moisture content determination, and verification of functional group integrity. Reputable suppliers provide comprehensive analytical data to ensure researchers receive material suitable for their specific applications, whether in small-scale laboratory experiments or larger process development.

The environmental fate of 1-chloro-4-isocyano-5-methoxy-2-methylbenzene has become an important consideration in recent years. Studies focus on its biodegradation pathways and potential ecological impacts, reflecting the chemical industry's increased emphasis on sustainability. Proper waste management protocols are essential when working with this functionalized aromatic compound.

In analytical chemistry, 1-chloro-4-isocyano-5-methoxy-2-methylbenzene serves as an interesting model compound for method development. Its multiple functional groups challenge separation techniques while providing distinct spectroscopic signatures that facilitate identification and quantification in complex mixtures.

Regulatory status of CAS 1930-96-7 varies by region, but it generally falls under standard chemical regulations rather than specialized controls. However, researchers should always verify current regulations before shipping or transferring this methoxy-methyl benzene derivative across international borders.

Recent patent literature reveals innovative applications of 1-chloro-4-isocyano-5-methoxy-2-methylbenzene in electronic materials and specialty coatings. The compound's ability to form stable complexes with various metals has opened new possibilities in materials science, particularly for advanced electronic applications.

For those seeking technical information about 1930-96-7, reliable sources include chemical databases, peer-reviewed journals, and manufacturer technical bulletins. These resources provide detailed information on physical properties, synthetic methods, and safety considerations for this multifunctional benzene derivative.

The price and availability of 1-chloro-4-isocyano-5-methoxy-2-methylbenzene fluctuate based on market demand and raw material costs. Current trends show stable supply from specialty chemical manufacturers, with options ranging from small research quantities to bulk orders for industrial applications.